Cas no 857759-24-1 (1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine)

• Product Name: 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine
• CAS No: 857759-24-1
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• MDL: MFCD09261819
• CID: 2103141
• PubChem ID: 16642544
• Update Time: 2025-05-22

1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

• (7-amino-3,4-dihydroquinolin-1(2H)-yl)(phenyl)methanone
• 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine

• MDL： MFCD09261819
• Inchi： 1S/C16H16N2O/c17-14-9-8-12-7-4-10-18(15(12)11-14)16(19)13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10,17H2
• InChI Key： UFLGDKJOLRAYCJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2C=C(C=CC=2CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Topological Polar Surface Area: 46.3

Additional information on 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine

Comprehensive Overview of 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine (CAS No. 857759-24-1)

1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine, with the CAS number 857759-24-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the tetrahydroquinoline class, which is known for its diverse biological activities and applications in drug discovery. The presence of a benzoyl group and an amine functionality at the 7-position makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for tetrahydroquinoline derivatives has surged due to their potential in treating various medical conditions. Researchers are particularly interested in 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine for its role in developing novel therapeutics. Its unique structure allows for modifications that can enhance bioavailability and target specificity, making it a valuable asset in medicinal chemistry.

One of the most frequently asked questions about this compound is its synthesis pathway. The preparation of 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine typically involves multi-step organic reactions, including acylation and reduction processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and efficiency. These methods align with the growing trend of green chemistry, which emphasizes sustainable and environmentally friendly practices.

The compound's physicochemical properties are also a topic of interest. 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine exhibits moderate solubility in organic solvents, which is crucial for its application in drug formulation. Its stability under various conditions has been studied extensively, ensuring its suitability for long-term storage and transportation.

Another hot topic in the scientific community is the biological activity of tetrahydroquinoline derivatives. Preliminary studies suggest that 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine may exhibit anti-inflammatory and neuroprotective effects. These findings have sparked further investigations into its mechanism of action and potential therapeutic applications. Researchers are particularly keen on exploring its interaction with specific enzyme targets and receptor proteins.

From an industrial perspective, the scalability of producing 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine is a critical consideration. Manufacturers are investing in process optimization to meet the increasing demand while maintaining high purity standards. The compound's cost-effectiveness and synthetic accessibility make it an attractive option for large-scale production.

In conclusion, 1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-amine (CAS No. 857759-24-1) is a promising compound with wide-ranging applications in pharmaceuticals and chemical research. Its unique structural features, coupled with its potential biological activities, make it a subject of ongoing scientific exploration. As research progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics.